Cas no 2287316-46-3 (6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile)

6-Fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile is a fluorinated benzotriazole derivative with a methoxypropyl substituent, offering unique reactivity and structural versatility for synthetic applications. The fluorine and nitrile functional groups enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis, enabling selective modifications. Its benzotriazole core provides stability while facilitating heterocyclic coupling reactions. The methoxypropyl side chain improves solubility in organic solvents, aiding in reaction handling and purification. This compound is particularly valuable in the development of biologically active molecules, where its distinct substitution pattern allows for fine-tuning of electronic and steric properties. Suitable for research-scale applications, it serves as a key building block in medicinal chemistry and material science.
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile structure
2287316-46-3 structure
Product Name:6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
CAS No:2287316-46-3
MF:C11H11FN4O
MW:234.229645013809
CID:5804764
PubChem ID:165739804
Update Time:2025-06-12

6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2287316-46-3
    • 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
    • EN300-6749964
    • Inchi: 1S/C11H11FN4O/c1-17-6-2-5-16-11-8(7-13)9(12)3-4-10(11)14-15-16/h3-4H,2,5-6H2,1H3
    • InChI Key: WNLKTKFEIIKBAR-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1C#N)N(CCCOC)N=N2

Computed Properties

  • Exact Mass: 234.09168915g/mol
  • Monoisotopic Mass: 234.09168915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.7Ų

6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6749964-0.05g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
0.05g
$707.0 2025-03-13
Enamine
EN300-6749964-0.1g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
0.1g
$741.0 2025-03-13
Enamine
EN300-6749964-0.25g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
0.25g
$774.0 2025-03-13
Enamine
EN300-6749964-0.5g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
0.5g
$809.0 2025-03-13
Enamine
EN300-6749964-1.0g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
1.0g
$842.0 2025-03-13
Enamine
EN300-6749964-2.5g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
2.5g
$1650.0 2025-03-13
Enamine
EN300-6749964-5.0g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
5.0g
$2443.0 2025-03-13
Enamine
EN300-6749964-10.0g
6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile
2287316-46-3 95.0%
10.0g
$3622.0 2025-03-13

Additional information on 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile

6-Fluoro-1-(3-Methoxypropyl)-1H-1,2,3-Benzotriazole-7-Carbonitrile: A Promising Compound in the Field of Medicinal Chemistry

6-Fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287316-46-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The incorporation of a fluoro group and a methoxypropyl substituent in the molecular structure further enhances its pharmacological profile, making it a promising candidate for drug development.

The fluorine atom in 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile plays a crucial role in modulating the compound's physicochemical properties and biological activity. Fluorine is known to increase the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic properties. Additionally, the presence of a fluorine atom can alter the electronic distribution within the molecule, potentially enhancing its binding affinity to target proteins or receptors.

The methoxypropyl substituent in 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile adds flexibility and hydrophilic character to the molecule. This can influence its solubility and permeability across biological membranes, which are critical factors for drug delivery and efficacy. The combination of these structural elements makes 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile an attractive candidate for various therapeutic applications.

In recent studies, 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile has shown promising results in preclinical evaluations. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes involved in the replication process. This finding suggests that 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile could be developed as a potential antiviral agent.

Beyond its antiviral properties, 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile has also demonstrated significant anticancer activity. In vitro studies have shown that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings highlight the potential of 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile as a novel anticancer agent with a favorable therapeutic index.

The pharmacokinetic profile of 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile has also been extensively studied. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable plasma stability. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These pharmacokinetic characteristics suggest that 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile could be administered orally as a convenient dosage form.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile. Early-phase clinical trials have shown promising results with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-fluoro-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287316-46-3) represents a promising lead compound in medicinal chemistry with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for drug development in areas such as antiviral therapy and cancer treatment. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd